Cas no 1334135-75-9 (6-bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyrazine)

• Product Name: 6-bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyrazine
• CAS No: 1334135-75-9
• MF: C₅H₂BrClN₄
• MW: 233.453177928925
• MDL: MFCD20501878
• CID: 1233707
• PubChem ID: 58446985
• Update Time: 2025-06-22

6-bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyrazine
• 1334135-75-9
• 6-Bromo-8-chloro[1,2,4]triazolo[4,3-a]pyrazine
• ZLJLYILYSDGQLY-UHFFFAOYSA-N
• MFCD20501878
• DTXSID60729280
• AS-30649
• SCHEMBL2403227
• AKOS027251357

• MDL： MFCD20501878
• Inchi： 1S/C5H2BrClN4/c6-3-1-11-2-8-10-5(11)4(7)9-3/h1-2H
• InChI Key： ZLJLYILYSDGQLY-UHFFFAOYSA-N
• SMILES： BrC1=CN2C=NN=C2C(=N1)Cl

Computed Properties

• Exact Mass: 231.91514g/mol
• Monoisotopic Mass: 231.91514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 6-bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyrazine

Introduction to 6-bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyrazine (CAS No. 1334135-75-9)

6-bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyrazine, identified by its CAS number 1334135-75-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the triazolo-pyrazine class, a scaffold known for its structural versatility and biological activity. The presence of both bromo and chloro substituents on the pyrazine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The [1,2,4]triazolo[4,3-a]pyrazine core structure is a fused bicyclic system consisting of a triazole ring linked to a pyrazine ring. This configuration imparts unique electronic and steric properties that are exploited in medicinal chemistry for designing molecules with potential therapeutic effects. The bromo and chloro groups not only serve as handles for further functionalization but also contribute to the compound's interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with antimicrobial, anticancer, and anti-inflammatory properties. 6-bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyrazine has emerged as a promising candidate in this domain due to its ability to modulate key biological pathways. Studies have demonstrated its potential in inhibiting enzymes and receptors involved in disease progression.

One of the most compelling aspects of 6-bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyrazine is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structure to develop derivatives with enhanced bioavailability and target specificity. For instance, modifications at the bromo and chloro positions have led to compounds with improved binding affinity to certain protein targets, making them more effective in preclinical models.

The compound's reactivity also makes it useful in cross-coupling reactions, which are fundamental in constructing complex molecular architectures. Techniques such as Suzuki-Miyaura and Buchwald-Hartwig couplings have been employed to introduce diverse functional groups onto the triazolo-pyrazine scaffold. These modifications have opened up new avenues for designing molecules with tailored biological activities.

Recent advances in computational chemistry have further facilitated the exploration of 6-bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyrazine's potential applications. Molecular docking studies have identified its binding interactions with various protein targets, providing insights into its mechanism of action. These findings have guided the design of next-generation analogs with improved pharmacokinetic profiles.

In clinical research, 6-bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyrazine has been investigated for its potential in treating chronic inflammatory diseases. Preliminary studies suggest that it can modulate inflammatory cytokines and reduce oxidative stress in cellular models. While further research is needed to validate these findings in human trials, the preliminary results are encouraging for future therapeutic applications.

The synthesis of 6-bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyrazine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the triazolopyrazine core. Subsequent halogenation steps introduce the bromo and chloro substituents at desired positions. The efficiency and scalability of these synthetic routes are crucial for large-scale production and commercialization.

The compound's stability under various storage conditions is another critical factor that influences its practical applicability. Studies have shown that 6-bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyrazine remains stable when stored at room temperature away from moisture and light. However， proper handling protocols must be followed to prevent degradation during transport and use.

Regulatory considerations play a significant role in the development and commercialization of 6-bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyrazine. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards before it reaches the market. Additionally， toxicological assessments are conducted to evaluate its safety profile for both laboratory use and potential therapeutic applications.

The future prospects of 6-bromo-8-chloro-[1,2,4]triazolo[4,3-a]pyrazine are promising as ongoing research continues to uncover new applications. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into tangible benefits for patients worldwide. The compound's versatility as a building block for drug discovery makes it a cornerstone in modern medicinal chemistry.